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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentanal

Cat. No.: B086117

A detailed guide for researchers and drug development professionals on the sensory
perception of aliphatic aldehydes, focusing on available data for isomers of pentanal and
related structures. This guide synthesizes available experimental data on odor thresholds and
outlines the methodologies employed for their determination.

While direct sensory threshold data for 2-Ethyl-4-methylpentanal is not readily available in the
reviewed literature, a comparative analysis can be drawn from its parent compound, pentanal,
and other related aldehydes. This guide provides a summary of known odor thresholds for
these compounds, details the experimental protocols used for such sensory evaluations, and
illustrates the workflows and relationships involved in sensory perception.

Quantitative Sensory Threshold Data

The odor threshold of a chemical is the lowest concentration that can be detected by the
human sense of smell. This value is a critical parameter in flavor and fragrance research, as
well as in the assessment of food quality and environmental odors. The following table
summarizes the reported odor thresholds for pentanal and other relevant aldehydes.
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Chemical Odor .
Compound Medium Reference
Formula Threshold
Pentanal C5H100 0.02 ppm Air [1]
Pentanal C5H100 0.028 ppm Air [2]
Pentanal C5H100 ~2 ug/m3 Air [3]
Lean Ground
Pentanal C5H100 2.67 ppm [4]
Beef
Lean Ground
Hexanal C6H120 5.87 ppm [4]
Beef
Lean Ground
Heptanal C7H140 0.23 ppm [4]
Beef
Lean Ground
t-2-Hexenal C6H100 7.87 ppm [4]
Beef
Lean Ground
t-2-Octenal C8H140 4.20 ppm [4]
Beef
t,t-2,4- Lean Ground
] C10H160 0.47 ppm [4]
Decadienal Beef

Note: The sensory threshold of a compound can vary significantly depending on the medium in
which it is presented (e.g., air, water, food matrix) and the specific methodology used for its
determination.

Experimental Protocols for Sensory Threshold
Determination

The determination of odor thresholds is a complex process that relies on sensory panels and
standardized methodologies. A commonly employed method is the triangle test, as referenced
in the study of lipid oxidation compounds in a meat model system.

Triangle Test Protocol:
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» Panel Selection and Training: A panel of human subjects (e.g., 10 members) is selected.
Panelists are typically screened for their sensory acuity and trained to recognize and
describe specific odors.

o Sample Preparation: A series of dilutions of the target compound in a specific medium (e.g.,
lean ground beef) are prepared. A control sample (blank) without the added compound is
also prepared.

o Presentation: Panelists are presented with three samples, two of which are identical (either
both are blanks or both contain the odorant at a specific concentration) and one of which is
different. The order of presentation is randomized.

o Task: Each panelist is asked to identify the "odd" or different sample.

o Data Analysis: The number of correct identifications at each concentration level is recorded.
The detection threshold is typically defined as the concentration at which a statistically
significant proportion of the panel can correctly identify the odd sample.

This methodology ensures a forced choice from the panelists, minimizing guessing and
providing a more robust measure of the sensory threshold.

Visualizing Experimental and Logical Frameworks

To better understand the processes and relationships in sensory analysis, the following
diagrams have been generated using Graphviz.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation

Dilution Medium
(e.g., Air, Water, Food Matrix)

Target Compound

4 Sensory Evaluation )

Serial Dilutions

Sensory Panel

Triangle Test Presentation

(Two identical, one different)

Identification of '‘Odd’ Sample

-
/

J
~

Data Analysis

(Collect Panelist Responses)
Statistical Analysis
(e.g., Binomial Test)
Getermine Odor Threshoch

- J

Click to download full resolution via product page

Caption: Workflow for Sensory Threshold Determination.

The relationship between molecular structure and sensory perception is a key area of research.
For chiral molecules, different enantiomers can exhibit distinct odors and sensory thresholds.
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While data for 2-Ethyl-4-methylpentanal enantiomers is unavailable, the principle can be
illustrated with data for other compounds.
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Caption: Generalized Olfactory Signaling Pathway.

In conclusion, while the sensory profile of 2-Ethyl-4-methylpentanal remains to be elucidated,
the data available for pentanal and other aldehydes provide a valuable comparative framework.
The methodologies for determining sensory thresholds are well-established, relying on trained
sensory panels and rigorous statistical analysis. Future research is warranted to determine the
specific sensory characteristics of 2-Ethyl-4-methylpentanal and its isomers to expand our
understanding of structure-odor relationships in this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086117#comparing-sensory-thresholds-of-2-ethyl-4-
methylpentanal-and-its-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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